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Compound of Interest

Compound Name: Methyl cycloheptanecarboxylate

Cat. No.: B1268168

Methyl Cycloheptanecarboxylate: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of methyl cycloheptanecarboxylate,
including its fundamental chemical properties. Due to the limited availability of in-depth
experimental data and biological studies directly pertaining to methyl
cycloheptanecarboxylate in publicly accessible literature, this document also presents
relevant information on closely related analogs to offer insights for research and development.

Core Compound Properties

Methyl cycloheptanecarboxylate is an ester with the chemical formula CoH1602. Below is a
summary of its key identifiers and computed properties.
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Property Value Source

CAS Number 60433-00-3 PubChem[1]

Molecular Weight 156.22 g/mol PubChem[1]

Molecular Formula CoH1602 PubChem[1]
methyl

IUPAC Name PubChem[1]
cycloheptanecarboxylate

SMILES COC(=0)c1icccecececen PubChem[1]
OEPSYCOSYPDSFV-

InChiKey PubChem[1]

UHFFFAOYSA-N

Synthesis Methodologies: Insights from Analogs

Detailed experimental protocols for the synthesis of methyl cycloheptanecarboxylate are not
readily available. However, established methods for the synthesis of the closely related methyl
cyclohexanecarboxylate can provide a valuable starting point for researchers. A comparative
analysis of these methods is presented below.
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Parameter

Fischer-Speier
Esterification

Via
Cyclohexanecarbo
nyl Chloride

Catalytic
Hydrogenation of
Methyl Benzoate

Starting Materials

Cyclohexanecarboxyli

¢ acid, Methanol

Cyclohexanecarboxyli
¢ acid, Thionyl

chloride, Methanol

Methyl benzoate,
Hydrogen gas

Key Reagents

Strong acid catalyst
(e.g., H2S04)

Thionyl chloride
(SOCI2), Optional
Triethylamine

Heterogeneous
catalyst (e.g., Ru/C,
Rh/C)

Typical Yield

>90% (with excess
methanol)[2]

>99% (overall)[2]

High-yielding, though
specific data can be
limited[2]

Reaction Time

1-10 hours[2]

~1 hour for acid

chloride formation[2]

Variable, dependent
on catalyst and

conditions

Reaction Temperature

Reflux (~65°C)[2]

Room temperature to
reflux[2]

Can require high
temperature and

pressure

Key Advantages

Utilizes readily
available and
inexpensive
reagents[2]

Very high yield and
purity[2]

Potentially efficient for

large-scale production

Experimental Protocols: Synthesis of an Analog

The following is a representative protocol for the Fischer-Speier esterification of

cyclohexanecarboxylic acid to yield methyl cyclohexanecarboxylate. This can serve as a

foundational method for the synthesis of methyl cycloheptanecarboxylate, with adjustments

to reaction conditions and purification techniques as needed.

Objective: To synthesize methyl cyclohexanecarboxylate from cyclohexanecarboxylic acid and

methanol.
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Materials:

e Cyclohexanecarboxylic acid

e Anhydrous methanol

o Concentrated sulfuric acid (catalyst)

o Saturated sodium bicarbonate solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate or sodium sulfate
o Diethyl ether

o Standard laboratory glassware, including a round-bottom flask with a reflux condenser and a
separatory funnel

Procedure:

e In a round-bottom flask, combine cyclohexanecarboxylic acid and an excess of anhydrous
methanol.

¢ Slowly add a catalytic amount of concentrated sulfuric acid to the stirred solution.

o Heat the mixture to reflux for 2-4 hours. The reaction progress can be monitored using thin-
layer chromatography (TLC).[3]

 After the reaction is complete, cool the mixture to room temperature.
e Remove the excess methanol under reduced pressure.
o Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

e Wash the organic layer sequentially with deionized water, saturated sodium bicarbonate
solution (to neutralize the acid catalyst), and brine.[3]

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.[2]
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« Filter to remove the drying agent and concentrate the filtrate under reduced pressure to

obtain the crude product.

e The crude methyl cyclohexanecarboxylate can be purified by distillation under reduced

pressure.[2]

Logical Workflow for Analog Synthesis

The following diagram illustrates the general workflow for the synthesis and purification of a

methyl alkanoate via Fischer-Speier esterification.

Cyclohexanecarboxylic Acid
+ Methanol (excess)
+ H2S0 (catalyst)

Quench with Water
+ Ether Extraction

‘Wash with NaHCOs(aq)
+ Wash with Brine

Click to download full resolution via product page

Fischer-Speier Esterification Workflow

Biological Activity and Drug Development Context

Direct experimental data on the biological activity of methyl cycloheptanecarboxylate is
scarce. However, the parent cycloheptanecarboxylic acid is recognized as a versatile building
block in organic synthesis and pharmaceutical chemistry.[4][5] Carboxylic acid moieties and
their ester derivatives are important in drug design as they can influence a molecule's solubility,

lipophilicity, and cell permeation.

The methyl group also plays a crucial role in drug design by modulating physicochemical,
pharmacodynamic, and pharmacokinetic properties through steric and electronic effects.[6][7]
The introduction of a methyl group can impact a molecule's metabolic stability and its binding
affinity to target proteins.[6][7]

While there is limited information on the specific biological activities of methyl
cycloheptanecarboxylate, derivatives of the related methyl cyclohexanecarboxylate have
been investigated for potential antimicrobial, anticancer, and anti-inflammatory properties.[8]
These studies, while not directly applicable, suggest that cycloalkane-based esters are a

compound class of interest in medicinal chemistry.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Methyl_Cyclohexanecarboxylate_Synthesis_Methods.pdf
https://www.benchchem.com/product/b1268168?utm_src=pdf-body-img
https://www.benchchem.com/product/b1268168?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8114824.htm
https://pubmed.ncbi.nlm.nih.gov/24187825/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10457765/
https://pubmed.ncbi.nlm.nih.gov/24187825/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10457765/
https://www.benchchem.com/product/b1268168?utm_src=pdf-body
https://www.benchchem.com/product/b1268168?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Biological_Activity_of_Methyl_Cyclohexanecarboxylate_Derivatives.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

Methyl cycloheptanecarboxylate is a simple ester with well-defined physical properties.
While specific applications and biological data for this compound are not widely reported, the
established synthetic routes and known biological relevance of its structural components—the
cycloalkane ring and the methyl ester group—suggest its potential as an intermediate in
organic synthesis and a scaffold in medicinal chemistry. Further research is needed to fully
elucidate the biological activity and potential applications of methyl cycloheptanecarboxylate
in drug development and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl cycloheptanecarboxylate | CO9H1602 | CID 543492 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. benchchem.com [benchchem.com]

e 3. benchchem.com [benchchem.com]

e 4. lookchem.com [lookchem.com]

e 5. Cycloheptanecarboxylic acid | 1460-16-8 [chemicalbook.com]

e 6. [Application of methyl in drug design] - PubMed [pubmed.ncbi.nlm.nih.gov]

e 7. The Magic Methyl and Its Tricks in Drug Discovery and Development - PMC
[pmc.ncbi.nlm.nih.gov]

e 8. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Methyl cycloheptanecarboxylate CAS number and
molecular weight.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268168#methyl-cycloheptanecarboxylate-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1268168?utm_src=pdf-body
https://www.benchchem.com/product/b1268168?utm_src=pdf-body
https://www.benchchem.com/product/b1268168?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-cycloheptanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-cycloheptanecarboxylate
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Methyl_Cyclohexanecarboxylate_Synthesis_Methods.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Transesterification_of_Methyl_Cyclohexanecarboxylate.pdf
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8114824.htm
https://pubmed.ncbi.nlm.nih.gov/24187825/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10457765/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10457765/
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Biological_Activity_of_Methyl_Cyclohexanecarboxylate_Derivatives.pdf
https://www.benchchem.com/product/b1268168#methyl-cycloheptanecarboxylate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1268168#methyl-cycloheptanecarboxylate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1268168#methyl-cycloheptanecarboxylate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1268168#methyl-cycloheptanecarboxylate-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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